N-(cyanomethyl)-2-[4-nitro-2-(trifluoromethyl)phenoxy]acetamide

• IUPAC Name: N-(cyanomethyl)-2-[4-nitro-2-(trifluoromethyl)phenoxy]acetamide
• InChI: InChI=1S/C11H8F3N3O4/c12-11(13,14)8-5-7(17(19)20)1-2-9(8)21-6-10(18)16-4-3-15/h1-2,5H,4,6H2,(H,16,18)
• InChI Key: BDQQIPBTIGUOFP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])C(F)(F)F)OCC(=O)NCC#N
• Molecular Formula: C11H8F3N3O4
• Molecular Weight: 303.19 g/mol

Description

N-(cyanomethyl)-2-[4-nitro-2-(trifluoromethyl)phenoxy]acetamide is a compound that has gained attention in scientific research due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The exact mechanism of action of N-(cyanomethyl)-2-[4-nitro-2-(trifluoromethyl)phenoxy]acetamide is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes or proteins involved in the development of diseases such as cancer and inflammation.
Biochemical and Physiological Effects:
Studies have shown that N-(cyanomethyl)-2-[4-nitro-2-(trifluoromethyl)phenoxy]acetamide exhibits a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and exhibit antibacterial activity. Additionally, this compound has been shown to have a low toxicity profile, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(cyanomethyl)-2-[4-nitro-2-(trifluoromethyl)phenoxy]acetamide is its low toxicity profile, which makes it suitable for use in lab experiments. However, one of the limitations of this compound is its limited solubility in water, which can make it challenging to work with in certain experimental settings.

Future Directions

There are several future directions for research on N-(cyanomethyl)-2-[4-nitro-2-(trifluoromethyl)phenoxy]acetamide. One potential avenue of research is to further investigate its anti-cancer properties and potential use in cancer therapy. Additionally, further research could explore its potential use in the treatment of inflammatory diseases and bacterial infections. Finally, there is a need for research to optimize the synthesis method of this compound to improve its solubility and ease of use in lab experiments.
Conclusion:
In conclusion, N-(cyanomethyl)-2-[4-nitro-2-(trifluoromethyl)phenoxy]acetamide is a promising compound with potential applications in the field of medicinal chemistry. Its low toxicity profile, anti-inflammatory, anti-cancer, and anti-bacterial properties make it a promising candidate for further research. However, more research is needed to fully understand its mechanism of action and potential applications.

Synthesis Methods

The synthesis of N-(cyanomethyl)-2-[4-nitro-2-(trifluoromethyl)phenoxy]acetamide involves the reaction of 4-nitro-2-(trifluoromethyl)phenol with chloroacetonitrile in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with ethyl chloroacetate to obtain the final product.

Scientific Research Applications

N-(cyanomethyl)-2-[4-nitro-2-(trifluoromethyl)phenoxy]acetamide has been studied for its potential use as a drug candidate in the treatment of various diseases. Research has shown that this compound exhibits anti-inflammatory, anti-cancer, and anti-bacterial properties.